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Compound of Interest

Compound Name: Bromoacetic acid-d3

Cat. No.: B084194 Get Quote

For researchers, scientists, and drug development professionals, the use of isotopically labeled

compounds like Bromoacetic acid-d3 is integral to advancing scientific discovery. While its

applications are vast, particularly as an alkylating agent in organic synthesis and for modifying

thiol groups in proteins and peptides, its handling demands a thorough understanding of its

hazardous properties to ensure laboratory safety. This guide provides a comprehensive

overview of the safety and handling precautions for Bromoacetic acid-d3, incorporating

detailed safety protocols, and insights into its mechanism of action.

Section 1: Chemical and Physical Properties
Bromoacetic acid-d3 is a deuterated form of bromoacetic acid. While isotopic labeling has a

negligible effect on its chemical reactivity in most biological and chemical systems, it is the

properties of the parent compound that dictate the necessary safety precautions.
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Property Value Citations

Chemical Formula C₂D₃BrO₂ [1]

Molecular Weight 141.97 g/mol [2][3]

Appearance
White to light yellow crystalline

solid
[1][4]

Melting Point 47 - 49 °C (117 - 120 °F) [1]

Boiling Point 208 °C (406 °F) [1]

Solubility
Soluble in water and polar

organic solvents.
[1][5]

Vapor Pressure
0.16 hPa (0.12 mmHg) at 25

°C (77 °F)
[1]

Odor Pungent [1]

pKa 2.86 [5]

Section 2: Hazard Identification and GHS
Classification
Bromoacetic acid-d3 is classified as a highly toxic and corrosive substance. Understanding its

specific hazards is the first step in implementing appropriate safety measures.
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed

Acute Toxicity, Dermal Category 2 H310: Fatal in contact with skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Corrosion/Irritation Category 1A
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Respiratory Sensitization Category 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Hazardous to the Aquatic

Environment, Acute
Category 1 H400: Very toxic to aquatic life

Signal Word: Danger[1][6]

Hazard Pictograms:[1][6]

GHS05: Corrosion

GHS06: Skull and crossbones

GHS08: Health hazard

Section 3: Safe Handling and Storage
Adherence to strict handling and storage protocols is paramount to minimize exposure risks.

Engineering Controls:
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Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood to minimize inhalation exposure.[1][6]

An eyewash station and safety shower must be readily accessible in the immediate work

area.[7][8]

Personal Protective Equipment (PPE):

PPE Type Specification Citations

Eye/Face Protection

Chemical safety goggles with

side shields conforming to

NIOSH (US) or EN 166 (EU)

standards. A face shield should

be worn in conjunction with

goggles when there is a splash

hazard.

[6][7]

Hand Protection

Acid-resistant gloves (e.g.,

butyl rubber, neoprene).

Gloves must be inspected

before use and disposed of

after contamination.

[6][7]

Skin and Body Protection

An acid-resistant lab coat or

impervious clothing should be

worn. All protective clothing

should be clean and put on

before work.

[6][7]

Respiratory Protection

If engineering controls are

insufficient, a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges is necessary. For

sole protection, a supplied-air

respirator is required.

[1][6]
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Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as oxidizing

agents and strong bases.[6][7]

Keep containers tightly closed to prevent absorption of moisture.[6]

Protect from light.[6][7]

Section 4: First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures Citations

Inhalation

Move the person to fresh air. If

breathing has stopped, provide

artificial respiration. Seek

immediate medical attention.

[1][6]

Skin Contact

Immediately flush the skin with

copious amounts of water for

at least 15 minutes while

removing contaminated

clothing. Seek immediate

medical attention.

[6][8]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[1][6]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[6][8]

Spill Response:

Evacuate the area of all non-essential personnel.[7]

Remove all sources of ignition.[7]

Wearing appropriate PPE, collect the spilled solid material in a manner that avoids dust

generation.[6][7]

Place the collected material into a sealed, labeled container for hazardous waste disposal.[7]
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Ventilate and wash the spill area thoroughly after cleanup is complete.[7]

Section 5: Experimental Protocols and Applications
Bromoacetic acid-d3 is a powerful alkylating agent, primarily used to modify cysteine residues

in proteins and peptides. The following provides a generalized workflow for such an application.
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General Workflow for Protein Alkylation

Sample Preparation

Alkylation

Downstream Analysis
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(e.g., DTT, TCEP)
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Click to download full resolution via product page

Caption: A generalized workflow for the alkylation of proteins using Bromoacetic acid-d3.
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Methodology: In-solution Alkylation for Mass Spectrometry

This protocol is adapted from standard proteomics procedures.

Protein Solubilization and Denaturation: Dissolve the protein sample in a denaturing buffer

(e.g., 8 M urea in 100 mM Tris-HCl, pH 8.5).

Reduction: Add dithiothreitol (DTT) to a final concentration of 10 mM. Incubate at 56°C for 30

minutes to reduce all disulfide bonds.

Alkylation: Cool the sample to room temperature. Add a freshly prepared solution of

Bromoacetic acid-d3 in the same buffer to a final concentration of 20 mM. Incubate for 30

minutes in the dark at room temperature.

Quenching: Add DTT to a final concentration of 20 mM to quench the unreacted

Bromoacetic acid-d3.

Sample Cleanup and Digestion: Proceed with buffer exchange to remove urea and DTT,

followed by enzymatic digestion (e.g., with trypsin) for mass spectrometry analysis.

Section 6: Mechanism of Toxicity and Signaling
Pathways
The toxicity of bromoacetic acid is primarily attributed to its strong alkylating properties, leading

to cellular damage through multiple mechanisms.

Glutathione Depletion and Oxidative Stress:

Bromoacetic acid readily reacts with the thiol group of glutathione (GSH), a key intracellular

antioxidant. This reaction depletes the cellular pool of GSH, rendering the cell more susceptible

to oxidative damage from reactive oxygen species (ROS).
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Mechanism of Bromoacetic Acid-Induced Oxidative Stress
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Caption: The depletion of glutathione by Bromoacetic acid leads to increased oxidative stress.

Enzyme Inhibition:

Bromoacetic acid can inactivate essential enzymes by alkylating their active site cysteine

residues. A key target is Glyceraldehyde-3-phosphate dehydrogenase (GAPDH), a critical

enzyme in the glycolytic pathway. Inhibition of GAPDH disrupts cellular energy metabolism.
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Inhibition of GAPDH by Bromoacetic Acid
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Caption: Bromoacetic acid inactivates GAPDH, disrupting glycolysis and cellular energy

production.

Section 7: Disposal Considerations
Bromoacetic acid-d3 and any contaminated materials must be disposed of as hazardous

waste. Follow all federal, state, and local regulations for hazardous waste disposal. It is
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advisable to consult with your institution's environmental health and safety (EHS) department

for specific guidance.

Conclusion
Bromoacetic acid-d3 is a valuable tool in chemical and biological research, but its significant

hazards necessitate stringent safety protocols. By understanding its properties, implementing

robust engineering and administrative controls, utilizing appropriate personal protective

equipment, and being prepared for emergencies, researchers can handle this compound safely

and effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084194#bromoacetic-acid-d3-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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